(2'S)-Deoxymyxol 2'-alpha-L-fucoside

• Molecular Formula: C46H66O6
• Molecular Weight: 715 g/mol
• IUPAC Name: (2S,3S,4R,5S,6S)-2-[(3S,4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E)-2-hydroxy-2,6,10,14,19,23-hexamethyl-25-(2,6,6-trimethylcyclohexen-1-yl)pentacosa-4,6,8,10,12,14,16,18,20,22,24-undecaen-3-yl]oxy-6-methyloxane-3,4,5-triol
• InChI: InChI=1S/C46H66O6/c1-32(18-12-13-19-33(2)21-15-24-35(4)27-29-39-37(6)26-17-31-45(39,8)9)20-14-22-34(3)23-16-25-36(5)28-30-40(46(10,11)50)52-44-43(49)42(48)41(47)38(7)51-44/h12-16,18-25,27-30,38,40-44,47-50H,17,26,31H2,1-11H3/b13-12+,20-14+,21-15+,23-16+,29-27+,30-28+,32-18+,33-19+,34-22+,35-24+,36-25+/t38-,40-,41+,42+,43-,44-/m0/s1
• InChI Key: LQRQZOJVMFJJLX-LJSSMQLHSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@@H](/C=C/C(=C/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(CCCC2(C)C)C)/C)/C)/C)C(C)(C)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC(C=CC(=CC=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C)C)C(C)(C)O)O)O)O

Description

Contextualization of Glycosylated Carotenoids in Biological Systems

Glycosylation is a widespread biochemical modification that attaches carbohydrate units to other molecules. In the context of carotenoids, this process primarily involves the attachment of sugars like glucose, rhamnose, or fucose to a hydroxyl group on the carotenoid structure. This modification has profound effects on the physicochemical properties of the parent carotenoid. One of the most significant changes is an increase in water solubility, which influences their localization and transport within biological systems.

Glycosylated carotenoids are integral components in various microorganisms, particularly in cyanobacteria and some thermophilic bacteria. wikipedia.org In these organisms, they are believed to contribute to the structural integrity and stability of cellular membranes. wikipedia.orgnih.gov For instance, the rod-shaped structure of these molecules, with hydrophilic sugar groups at one end, may allow them to insert into the lipid bilayer, thereby modulating membrane fluidity and permeability. oup.com Furthermore, like their non-glycosylated counterparts, they play a vital role in protecting the photosynthetic apparatus from light-induced damage by quenching harmful reactive oxygen species. nih.gov

Significance of (2'S)-Deoxymyxol 2'-alpha-L-fucoside within Carotenoid Biochemistry

(2'S)-Deoxymyxol 2'-alpha-L-fucoside belongs to a specific class of carotenoid glycosides known as myxoxanthophylls. nih.gov These compounds are predominantly found in cyanobacteria. oup.comoup.com Myxoxanthophylls, including (2'S)-Deoxymyxol 2'-alpha-L-fucoside, are distinguished by an unusual glycosidic bond at the 2'-hydroxyl position of the acyclic end of the molecule, a feature not commonly observed in other carotenoid glycosides. wikipedia.orgoup.com

The "deoxymyxol" part of the name indicates that it is a precursor to myxol (B1255019), lacking a hydroxyl group on the β-ring. Research on mutants of the cyanobacterium Synechocystis sp. PCC 6803 has provided insight into its biochemical role. In mutants lacking the enzyme β-carotene hydroxylase (crtR), the production of myxol-based glycosides ceases, and instead, (2'S)-deoxymyxol 2'-(2,4-di-O-methyl-alpha-L-fucoside) accumulates. oup.com This finding establishes (2'S)-Deoxymyxol 2'-alpha-L-fucoside as a key intermediate in the biosynthesis of myxoxanthophyll. The proposed pathway starts from lycopene, proceeds through intermediates to form the deoxymyxol (B1256725) glycoside, which is then hydroxylated to produce the final myxol glycoside. wikipedia.orgoup.com

The biological importance of the myxoxanthophyll class, and by extension its precursors, is significant. Studies on cyanobacteria have demonstrated that myxoxanthophylls are essential for maintaining normal cell wall structure and for the proper organization of thylakoid membranes, where photosynthesis occurs. wikipedia.orgnih.govdntb.gov.ua The absence of these compounds leads to impaired growth and structural abnormalities in the cell. nih.gov

Table 1: Carotenoid Composition in Wild-Type and crtR Mutant Synechocystis sp. PCC 6803

Carotenoid	Wild-Type Composition (%)	crtR Mutant Composition (%)
β-carotene	26	26
Echinenone (B51690)	14	32
3'-Hydroxyechinenone	8	0
Zeaxanthin (B1683548)	10	0
Myxol 2'-dimethyl-fucoside	42	0
Deoxymyxol 2'-dimethyl-fucoside	0	41
Data sourced from Masamoto et al. (2001). oup.com

Current Research Landscape and Academic Objectives

The study of (2'S)-Deoxymyxol 2'-alpha-L-fucoside and related myxoxanthophylls is an active area of research with several key objectives. A primary goal is to fully elucidate the biosynthetic pathway and the enzymes involved. researchgate.net Identifying and characterizing enzymes such as the specific glycosyltransferases (like CruG) and hydroxylases (like CruF) not only deepens our fundamental understanding but also provides valuable new tools for metabolic engineering. mdpi.com

A significant driver of current research is the biotechnological potential of these unique carotenoids. researchgate.net Scientists are exploring ways to harness and optimize the production of myxoxanthophylls in cyanobacteria. researchgate.net The objectives include developing engineered strains with improved stress tolerance and enhancing the yield of these compounds for potential commercial applications. researchgate.net Given the known antioxidant properties of carotenoids, myxoxanthophylls are being investigated for their pharmaceutical potential. researchgate.netnih.gov Understanding their synthesis and biological function is crucial for realizing their use in the healthcare and biotechnology industries. researchgate.netresearchgate.net

Natural Occurrence and Biological Distribution

Isolation and Identification from Cyanobacterial Genera

(2'S)-Deoxymyxol 2'-alpha-L-fucoside and its related compounds are characteristic pigments of cyanobacteria. Their identification has been crucial in understanding the carotenoid biosynthesis pathways in these microorganisms.

Nostoc punctiforme PCC 73102, another filamentous cyanobacterium capable of forming symbiotic associations, shares a very similar carotenoid profile with Anabaena sp. PCC 7120. nih.govnih.gov The principal carotenoid glycosides identified are (3R,2'S)-myxol 2'-fucoside and (3S,2'S)-4-ketomyxol 2'-fucoside. nih.govmdpi.comcabidigitallibrary.org The HPLC elution profile of pigments from N. punctiforme is nearly identical to that of Anabaena sp. PCC 7120. nih.gov This species also contains β-carotene and echinenone (B51690) as major carotenoids, but can have a higher relative content of canthaxanthin (B1668269) compared to other related species. nih.gov As with Anabaena, the dehydroxylated form, (2'S)-Deoxymyxol 2'-alpha-L-fucoside, is not reported as a primary accumulated carotenoid.

In the unicellular cyanobacterium Synechocystis sp. PCC 6803, a derivative of the target compound has been thoroughly characterized. This species produces (2'S)-deoxymyxol 2'-(2,4-di-O-methyl-α-l-fucoside), a dimethylated version of deoxymyxol (B1256725) fucoside. nih.gov This compound is typically a minor carotenoid in wild-type cells, accounting for about 1% of the total carotenoids. nih.gov However, in a mutant lacking the β-carotene hydroxylase gene (crtR), this deoxymyxol derivative accumulates to become a major carotenoid, comprising 41% of the total, while zeaxanthin (B1683548) and myxol (B1255019) 2'-dimethyl-fucoside disappear. nih.gov The other major carotenoids in the wild type are β-carotene, zeaxanthin, echinenone, and myxol 2'-dimethyl-fucoside. nih.gov The identification of this dimethylated fucoside highlights the specific enzymatic machinery for sugar modification present in Synechocystis. nih.govnih.gov

The distribution of myxol glycosides extends to other cyanobacteria, showcasing a diversity in their structures. For instance, the terrestrial cyanobacterium Nostoc commune produces (3R,2'S)-myxol 2'-fucoside and also the unique (2R,3R,2'S)-2-hydroxymyxol 2'-fucoside. uni.lu In Synechococcus sp. strain PCC 7002, myxol-2' fucoside was identified as a key myxoxanthophyll. nih.gov The general biosynthetic pathways for carotenoids are similar across many cyanobacteria, but the final composition varies due to the presence or absence of specific genes encoding enzymes like ketolases and hydroxylases. researchgate.netresearchgate.net These variations lead to the diverse array of carotenoids observed across different species. researchgate.net

Identification in Macroalgal Species (e.g., Gracilaria edulis)

The occurrence of (2'S)-Deoxymyxol 2'-alpha-L-fucoside and its related myxol glycosides appears to be a distinctive feature of cyanobacteria. Extensive studies on the chemical composition of the red macroalga Gracilaria edulis have detailed its nutritional content, including proteins, fatty acids, and pigments. nih.govnih.gov The carotenoid content of G. edulis has been quantified, but the presence of (2'S)-Deoxymyxol 2'-alpha-L-fucoside or other myxol-based glycosides has not been reported in the scientific literature. nih.gov The primary carotenoids in red algae (Rhodophyta) are typically carotenes and xanthophylls such as lutein (B1675518) and zeaxanthin, with phycobiliproteins serving as major light-harvesting pigments. mdpi.comuni.lu

Variations in Carotenoid Glycoside Composition Across Strains

Significant variations exist in the structure of carotenoid glycosides among different cyanobacterial strains. A primary example is the difference in the sugar moiety attached to the myxol backbone. While species like Anabaena sp. PCC 7120 and Nostoc punctiforme PCC 73102 synthesize myxol 2'-fucoside, Synechocystis sp. PCC 6803 synthesizes a dimethylated version, myxol 2'-(2,4-di-O-methyl-α-l-fucoside). nih.govnih.gov This structural difference is due to the presence of one or more specific methyltransferase enzymes in Synechocystis. nih.gov

These variations are a result of distinct genetic endowments. The composition of carotenoids in cyanobacteria is determined by the presence and substrate specificity of carotenogenesis enzymes. researchgate.net For example, different species may possess distinct β-carotene ketolases (CrtO and CrtW) and β-carotene hydroxylases (CrtR), leading to different end-products. researchgate.netresearchgate.net This genetic diversity results in the rich variety of carotenoid profiles observed across the cyanobacterial phylum.

Data Tables

Table 1: Carotenoid Profile of Selected Cyanobacteria

Species	Major Carotenoids	Key Glycosidic Carotenoids	Reference
Anabaena sp. PCC 7120	β-carotene, Echinenone	(3R,2'S)-Myxol 2'-fucoside, (3S,2'S)-4-Ketomyxol 2'-fucoside	nih.gov, nih.gov
Nostoc punctiforme PCC 73102	β-carotene, Echinenone, Canthaxanthin	(3R,2'S)-Myxol 2'-fucoside, (3S,2'S)-4-Ketomyxol 2'-fucoside	nih.gov, nih.gov
Synechocystis sp. PCC 6803	β-carotene, Zeaxanthin, Echinenone	Myxol 2'-dimethyl-fucoside, (2'S)-Deoxymyxol 2'-dimethyl-fucoside	nih.gov
Nostoc commune NIES-24	β-carotene, Nostoxanthin, Canthaxanthin	(3R,2'S)-Myxol 2'-fucoside, (2R,3R,2'S)-2-Hydroxymyxol 2'-fucoside	uni.lu

Biosynthetic Pathways and Enzymatic Mechanisms

Overview of the Carotenogenesis Pathway Leading to (2'S)-Deoxymyxol 2'-alpha-L-fucoside

The synthesis of (2'S)-Deoxymyxol 2'-alpha-L-fucoside is a specialized branch of the broader carotenoid biosynthetic pathway found in cyanobacteria. This pathway begins with the universal precursor, lycopene, and proceeds through a series of cyclization, hydroxylation, and glycosylation steps to produce a diverse array of carotenoids.

Precursor Elucidation (e.g., gamma-Carotene)

The biosynthesis of myxol (B1255019) and its derivatives, including (2'S)-Deoxymyxol 2'-alpha-L-fucoside, originates from the acyclic C40 carotenoid, lycopene. A critical step in this pathway is the cyclization of one end of the lycopene molecule to form a β-ionone ring, resulting in the formation of the monocyclic γ-carotene. nih.gov This molecule is considered a key precursor in the pathway leading to myxol glycosides. researchgate.net The presence of the β-ionone ring in the final myxol structure strongly supports the role of γ-carotene as an essential intermediate. nih.gov The pathway then diverges, with γ-carotene being channeled towards the synthesis of myxol derivatives rather than bicyclic carotenoids like β-carotene. researchgate.net

(2'S)-Deoxymyxol 2'-alpha-L-fucoside as an Intermediate in Myxol Glycoside Synthesis

(2'S)-Deoxymyxol 2'-alpha-L-fucoside serves as a crucial intermediate product that undergoes further modification. Research has shown that this compound is a substrate for subsequent enzymatic reactions. Specifically, it is a precursor to myxol 2'-fucoside. nih.gov The conversion involves a hydroxylation step at the C-3 position of the β-ionone ring. researchgate.netnih.gov The identification of deoxymyxol (B1256725) glycoside derivatives in various cyanobacteria, such as Synechocystis sp. PCC 6803, further establishes their position as stable intermediates in the synthesis of the final myxoxanthophylls. oup.comoup.com

Enzymatic Steps in the Formation of (2'S)-Deoxymyxol 2'-alpha-L-fucoside

The formation of this specific glycoside is dependent on a series of coordinated enzymatic activities that provide the sugar moiety, attach it to the carotenoid backbone, and perform final modifications.

Role of GDP-L-Fucose Synthase (WcaG) in Fucose Moiety Provision

The fucose sugar that characterizes (2'S)-Deoxymyxol 2'-alpha-L-fucoside is provided in its activated form, GDP-L-fucose. The synthesis of this sugar nucleotide is catalyzed by GDP-L-fucose synthase, an enzyme encoded by the wcaG gene. nih.govdrugbank.com This enzyme is responsible for the final step in the primary metabolic pathway that converts GDP-D-mannose into GDP-L-fucose. ebi.ac.uknih.govwikipedia.org The essential role of WcaG has been demonstrated through genetic studies. In cyanobacteria, deletion of the wcaG gene disrupts the production of fucosylated carotenoids. For instance, in Anabaena sp. strain PCC 7120, a wcaG deletion mutant produced myxol 2'-rhamnoside instead of the typical fucoside, while a similar mutant in Synechocystis sp. PCC 6803 produced only the non-glycosylated aglycone, free myxol. nih.gov This highlights the critical function of WcaG in supplying the specific fucose donor required for fucosylation. nih.gov

Fucosyltransferase Activity in Glycoside Linkage Formation

Once GDP-L-fucose is synthesized, a fucosyltransferase is required to catalyze the transfer of the L-fucose moiety to the deoxymyxol aglycone. nih.govnih.gov This enzymatic step results in the formation of the characteristic α-glycosidic linkage at the 2'-hydroxyl position of the carotenoid's ψ-end. nih.govoup.com In the cyanobacterium Synechococcus sp. strain PCC 7002, the gene cruG has been identified as encoding a 2′-O-glycosyltransferase responsible for this reaction. nih.gov Fucosyltransferases are a family of enzymes that specifically attach fucose from a GDP-L-fucose donor to an acceptor molecule, which in this case is a deoxymyxol carotenoid. wikipedia.org The activity of this enzyme is the definitive step in forming the glycoside itself.

β-Carotene Hydroxylase (CrtR) and Conversion to Myxol Derivatives

Following the fucosylation of deoxymyxol, the resulting (2'S)-Deoxymyxol 2'-alpha-L-fucoside can be further hydroxylated to produce myxol 2'-alpha-L-fucoside (myxoxanthophyll). This reaction is catalyzed by β-carotene hydroxylase, encoded by the crtR gene. researchgate.netnih.gov This enzyme introduces a hydroxyl group at the C-3 position of the β-ionone ring. nih.govresearchgate.net Studies on Anabaena sp. PCC 7120 have shown that its CrtR enzyme specifically catalyzes the conversion of deoxymyxol 2'-fucoside to myxol 2'-fucoside. nih.gov Interestingly, the substrate specificity of CrtR can vary between species. The CrtR from Synechocystis sp. PCC 6803 is capable of catalyzing this reaction as well as the hydroxylation of β-carotene to zeaxanthin (B1683548), whereas the Anabaena CrtR is more specific to the myxol pathway substrates. nih.gov

Comparative Analysis of Biosynthetic Routes in Different Organisms

The biosynthesis of carotenoid glycosides, such as (2'S)-Deoxymyxol 2'-alpha-L-fucoside, exhibits notable variations across different microorganisms, particularly in the selection and subsequent modification of the sugar moiety attached to the carotenoid core. These differences highlight the diverse evolutionary strategies that organisms have developed to produce these complex natural products.

Divergence of Glycoside Moiety Incorporation (Fucose vs. Rhamnose Substitution)

A significant point of divergence in the biosynthetic pathways of myxol-like carotenoids is the specific deoxy-sugar that is attached at the 2'-position. For many years, the glycoside moiety of myxoxanthophyll in various cyanobacteria was thought to be rhamnose. However, detailed structural analysis has revealed that in many cases, the sugar is, in fact, fucose. oup.comresearchgate.net For instance, the myxoxanthophyll and ketomyxoxanthophyll in cyanobacteria such as Anabaena sp. PCC 7120 and Nostoc punctiforme PCC 73102 have been definitively identified as (3R,2′S)-myxol 2′-α-L-fucoside and (3S,2′S)-4-ketomyxol 2′-α-L-fucoside, respectively, not rhamnosides. oup.comresearchgate.net

Fucose and rhamnose are both naturally occurring deoxy sugars with the same chemical formula (C6H12O5), but they differ in their stereochemistry. differencebetween.com Fucose is chemically equivalent to 6-deoxy-L-galactose, while rhamnose is 6-deoxy-L-mannose. differencebetween.com This structural difference implies the involvement of distinct sets of enzymes for their synthesis and transfer. The biosynthesis of the activated sugar donor is a key step; in bacteria, rhamnose is typically available as deoxythymidinediphosphate-L-rhamnose (dTDP-Rha), whereas fucose is likely transferred from a donor like guanosine diphosphate-fucose (GDP-fucose). nih.govnih.gov The presence of a gene (ORF) in Synechococcus sp. strain PCC 7002 with strong similarity to GDP-fucose synthetase supports the hypothesis that a fucosyl moiety is directly transferred by a glycosyltransferase to the myxol aglycone. nih.gov

The selection of fucose over rhamnose is catalyzed by specific glycosyltransferases (GTs) that recognize both the carotenoid substrate and the sugar donor. nih.govmdpi.com The gene cruG in Synechococcus sp. strain PCC 7002 has been identified as encoding the 2′-O-glycosyltransferase responsible for attaching the fucosyl moiety to myxol to create myxol-2′ fucoside. nih.gov The prevalence of fucoside derivatives over rhamnoside derivatives in many studied cyanobacteria suggests an evolutionary preference for the fucose-utilizing pathway in these organisms.

Table 1: Glycoside Moiety in Myxol Derivatives Across Different Cyanobacteria

Organism	Carotenoid Moiety	Attached Glycoside	Reference
Anabaena sp. PCC 7120	Myxol, 4-Ketomyxol	α-L-Fucoside	oup.comresearchgate.net
Nostoc punctiforme PCC 73102	Myxol, 4-Ketomyxol	α-L-Fucoside	oup.com

Methylation Patterns of the Fucoside Moiety (e.g., 2,4-di-O-methyl-alpha-L-fucoside)

Further structural diversity in these carotenoid glycosides is achieved through enzymatic modification of the attached sugar, most notably through methylation. A prominent example is found in the cyanobacterium Synechocystis sp. PCC 6803, which synthesizes myxol 2'-(2,4-di-O-methyl-α-L-fucoside) as its primary myxoxanthophyll. oup.com This organism also produces a smaller amount of the precursor, (2′S)-deoxymyxol 2′-(2,4-di-O-methyl-α-l-fucoside). oup.com

The presence of two methyl groups on the fucose sugar at the 2- and 4-positions indicates the action of specific O-methyltransferases. The biosynthesis of this dimethylated fucoside requires one or two dedicated methyltransferases that are not present in cyanobacteria like Synechococcus sp. strain PCC 7002, which produces the non-methylated myxol-2' fucoside. nih.gov

A key unresolved question in the enzymatic mechanism is the timing of these methylation events. It is currently unknown whether a pre-methylated fucose donor (e.g., GDP-2,4-di-O-methyl-fucose) is transferred to the carotenoid aglycone, or if the methylation steps occur sequentially after the non-methylated fucoside has been attached to the deoxymyxol or myxol core. oup.com The latter scenario would involve one or more methyltransferases that recognize the carotenoid fucoside as a substrate. The regulation of carotenoid biosynthesis can be influenced by epigenetic factors such as histone methylation, which controls the transcription of key enzymes, although direct evidence for methylation's role in modifying the fucoside moiety itself is still being investigated. nih.govnih.gov

Table 2: Fucoside Moiety Methylation in Different Cyanobacteria

Organism	Fucoside Derivative	Methylation Pattern	Reference
Synechocystis sp. PCC 6803	Myxol 2'-dimethyl-fucoside	2,4-di-O-methyl	oup.com
Anabaena sp. PCC 7120	Myxol 2'-fucoside	None	oup.comresearchgate.net

Proposed Biosynthetic Models and Unresolved Steps

Based on the identification of carotenoid intermediates and genomic data, a biosynthetic pathway for myxol 2'-glycosides has been proposed, particularly for organisms like Synechocystis sp. PCC 6803 and Anabaena sp. PCC 7120. oup.comoup.com The proposed pathway begins with the common carotenoid precursor γ-carotene, which is synthesized from lycopene by a lycopene cyclase. oup.com

The subsequent steps to form the deoxymyxol aglycone are thought to be similar to pathways in purple photosynthetic bacteria, involving enzymes analogous to CrtC and CrtD. oup.com This process leads to the formation of the characteristic acyclic, hydroxylated terminus. The fucoside moiety is then attached by a specific glycosyltransferase, such as the product of the cruG gene. nih.gov In organisms that produce myxol fucosides, a final hydroxylation of the deoxymyxol fucoside moiety by a CrtR-like enzyme is proposed as the terminal step. oup.com This is supported by the detection of small quantities of deoxymyxol 2′-dimethyl-fucoside in wild-type Synechocystis sp. PCC 6803, suggesting it is the immediate precursor to myxol 2'-dimethyl-fucoside. oup.com

Despite this model, several key steps in the biosynthesis of (2'S)-Deoxymyxol 2'-alpha-L-fucoside and its derivatives remain unresolved:

Timing of Methylation: As mentioned previously, a significant unresolved question is the sequence of the methylation reactions for the fucoside moiety. It is not clear if methylation precedes or follows glycosidic bond formation. oup.com

Substrate Specificity of Glycosyltransferase: While CruG has been identified as the fucosyltransferase, its precise substrate specificity—whether it acts on deoxymyxol, myxol, or another precursor—requires further biochemical characterization. nih.gov

Elucidating these unresolved steps will provide a more complete understanding of the biochemical logic underlying the production of these complex and structurally diverse carotenoid glycosides.

Structural Elucidation and Characterization Methodologies

Advanced Spectroscopic Techniques for Definitive Structural Assignment

Spectroscopic methods are fundamental to elucidating the intricate structure of (2'S)-Deoxymyxol 2'-alpha-L-fucoside, from its atomic connectivity to its three-dimensional arrangement.

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for determining the detailed structure of organic molecules. For (2'S)-Deoxymyxol 2'-alpha-L-fucoside, both one-dimensional (1D) and two-dimensional (2D) NMR experiments are employed to assign the proton (¹H) and carbon (¹³C) signals and to establish the connectivity and stereochemistry of the molecule.

In the ¹H NMR spectrum of related myxol (B1255019) fucosides, a key signal is the anomeric proton of the fucose moiety. A doublet signal appearing around 5.06 ppm with a coupling constant of approximately 3.5 Hz is indicative of an α-glycosidic linkage oup.com. The signals for the carotenoid polyene chain typically appear in the downfield region, while the aliphatic and sugar protons are found in the upfield region.

Table 1: Representative ¹H and ¹³C NMR Data for the Fucoside Moiety (based on related compounds)

Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
1"	~5.10 (d, J=3.5 Hz)	~98
2"	~3.8	~70
3"	~3.7	~72
4"	~3.9	~73
5"	~4.1	~68

Note: Data is extrapolated from structurally similar compounds and may vary for (2'S)-Deoxymyxol 2'-alpha-L-fucoside.

Mass spectrometry is indispensable for determining the molecular weight and elemental composition of (2'S)-Deoxymyxol 2'-alpha-L-fucoside, as well as for obtaining structural information through fragmentation analysis. High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, allowing for the determination of the molecular formula (C₄₆H₆₆O₆).

Tandem mass spectrometry (MS/MS) is used to probe the structure by inducing fragmentation of the parent ion and analyzing the resulting fragment ions. In the case of glycosides like (2'S)-Deoxymyxol 2'-alpha-L-fucoside, a characteristic fragmentation pattern involves the cleavage of the glycosidic bond. This results in a neutral loss of the fucose moiety (146 Da), leading to a prominent fragment ion corresponding to the deoxymyxol (B1256725) aglycone. Further fragmentation of the carotenoid backbone can provide additional structural information. The fragmentation patterns of the sugar unit itself can also be diagnostic.

Table 2: Expected Mass Spectrometry Data for (2'S)-Deoxymyxol 2'-alpha-L-fucoside

Ion	Formula	Calculated m/z	Description
[M+H]⁺	C₄₆H₆₇O₆⁺	715.4938	Protonated molecular ion

Chromatographic Approaches for Isolation and Purity Assessment

Chromatographic techniques are essential for the isolation of (2'S)-Deoxymyxol 2'-alpha-L-fucoside from complex biological matrices and for the assessment of its purity.

High-Performance Liquid Chromatography (HPLC) is a widely used method for the separation and purification of carotenoids and their glycosides. For compounds like (2'S)-Deoxymyxol 2'-alpha-L-fucoside, reversed-phase HPLC with a C18 column is often employed. A mobile phase consisting of a gradient of solvents, such as methanol, acetonitrile, and water, allows for the separation of the target compound from other pigments and lipids. The retention time on the HPLC column is a characteristic property of the molecule under specific conditions and is used for its identification and quantification. Diode array detection (DAD) is commonly coupled with HPLC to obtain the UV-Vis absorption spectrum of the eluting compounds, which for carotenoids shows characteristic absorption maxima.

Ultra-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UPLC-Q-TOF MS) is a highly sensitive and powerful analytical technique for the analysis of complex mixtures. The use of sub-2 µm particles in UPLC columns provides higher resolution, increased sensitivity, and faster analysis times compared to traditional HPLC mdpi.commdpi.comnih.govresearchgate.net. When coupled with a Q-TOF mass spectrometer, this technique allows for the rapid identification of compounds based on their accurate mass and fragmentation patterns. This is particularly useful for the analysis of (2'S)-Deoxymyxol 2'-alpha-L-fucoside in biological extracts, where it may be present in low concentrations alongside structurally similar compounds. The high mass accuracy of the TOF analyzer confirms the elemental composition, while the quadrupole allows for the selection of precursor ions for MS/MS fragmentation, providing structural confirmation.

Other Chromatographic Separation Methods (e.g., TLC, Column Chromatography)

Beyond high-performance liquid chromatography (HPLC), other chromatographic techniques, namely thin-layer chromatography (TLC) and column chromatography, serve as fundamental methods for the separation, purification, and preliminary identification of carotenoid glycosides like (2'S)-Deoxymyxol 2'-α-L-fucoside from complex biological extracts. These methods are particularly valuable in the initial stages of isolation and for monitoring the progress of purification.

Thin-Layer Chromatography (TLC)

Thin-layer chromatography is a widely used, rapid, and cost-effective technique for analyzing mixtures. For carotenoid glycosides, TLC is typically performed on plates coated with a stationary phase, most commonly silica gel. The separation is based on the differential partitioning of the compounds between the stationary phase and a mobile phase that moves up the plate by capillary action.

In the context of separating compounds structurally similar to (2'S)-Deoxymyxol 2'-α-L-fucoside, various solvent systems can be employed as the mobile phase. The choice of solvent system is critical and is determined by the polarity of the target compound. For carotenoids and their glycosides, mixtures of non-polar and polar solvents are common. For instance, a mobile phase consisting of acetone and water (e.g., 9:1 v/v) has been successfully used for the separation of carotenoids on silica gel plates uoradea.rosemanticscholar.org. Another common system for the separation of carotenoid pigments involves a mixture of n-hexane and ethyl acetate researchgate.net. The separation of the components is visualized as distinct spots on the TLC plate, and their retention factor (Rf) values can be calculated. These Rf values, which are characteristic for a given compound, stationary phase, and mobile phase, aid in preliminary identification.

Column Chromatography

For the preparative isolation of larger quantities of (2'S)-Deoxymyxol 2'-α-L-fucoside, column chromatography is the method of choice. This technique operates on the same principles as TLC but on a larger scale, with the stationary phase packed into a glass column. A crude or partially purified extract containing the target compound is loaded onto the top of the column, and a solvent or a gradient of solvents (the mobile phase) is passed through the column to elute the separated components.

Silica gel is a frequently used stationary phase for the column chromatographic separation of carotenoid glycosides due to its polarity, which allows for effective separation based on the polarity of the analytes nih.gov. The elution is typically started with a non-polar solvent, and the polarity of the mobile phase is gradually increased by adding a more polar solvent. For example, a gradient of petroleum ether, ethyl acetate, and methanol can be used to separate flavonoid glycosides, a class of compounds with polarities that can be comparable to carotenoid glycosides mdpi.com. The fractions are collected sequentially as they exit the column, and the presence of the target compound in each fraction is monitored, often by TLC or spectrophotometry.

Flash column chromatography, a variation of column chromatography that uses pressure to increase the flow rate of the mobile phase, can also be employed for a more rapid and efficient separation of carotenoid glycosides from crude extracts nih.gov.

The table below summarizes typical conditions that could be adapted for the separation of (2'S)-Deoxymyxol 2'-α-L-fucoside based on methods used for analogous compounds.

Chromatographic Method	Stationary Phase	Exemplary Mobile Phase(s)	Application	Relevant Compounds Separated
Thin-Layer Chromatography (TLC)	Silica Gel	Acetone-Water (9:1, v/v) uoradea.rosemanticscholar.org	Qualitative analysis, reaction monitoring, purity assessment	Carotenoids
Thin-Layer Chromatography (TLC)	Silica Gel	n-Hexane-Ethyl Acetate (7:1, v/v) researchgate.net	Separation of carotenoid pigments	Carotenoid pigments
Column Chromatography	Silica Gel	Gradient of Petroleum Ether, Ethyl Acetate, and Methanol mdpi.com	Preparative isolation and purification	Flavonoid glycosides
Flash Column Chromatography	Silica Gel 60 Å	Not specified	Fractionation of extracts	Myxol 2'-glycoside, 4-ketomyxol 2'-glycoside, 4-hydroxymyxol 2'-glycoside nih.gov

Structural Analogues and Biosynthetic Derivatives

Naturally Occurring Structural Relatives of (2'S)-Deoxymyxol 2'-alpha-L-fucoside

(3R,2'S)-Myxol 2'-α-L-fucoside is a widespread carotenoid glycoside in cyanobacteria and is structurally very similar to (2'S)-Deoxymyxol 2'-alpha-L-fucoside. The key structural difference is the presence of a hydroxyl group at the C-3 position of the β-ring in myxol (B1255019) 2'-α-L-fucoside, a feature absent in the deoxymyxol (B1256725) variant. This compound is considered a myxoxanthophyll, a class of carotenoids characteristic of many cyanobacterial species. oup.comnih.gov

It has been identified in various cyanobacteria, including species of Anabaena and Nostoc. oup.comoup.comresearchgate.net Biosynthetically, it is understood that deoxymyxol derivatives can be precursors to myxol derivatives. Specifically, the hydroxylation of a deoxymyxol structure at the C-3 position by a β-carotene hydroxylase (CrtR) would yield the corresponding myxol structure. oup.com

(3S,2'S)-4-Ketomyxol 2'-α-L-fucoside is another closely related analogue, distinguished by the presence of a keto group at the C-4 position of the β-ring. oup.comoup.com This modification results in a shift in the light-absorption properties of the molecule. Like myxol 2'-α-L-fucoside, it is found in several species of Anabaena and Nostoc. oup.comoup.comresearchgate.net The presence of both myxol 2'-fucoside and 4-ketomyxol 2'-fucoside within the same organisms suggests a shared and interconnected biosynthetic pathway, likely diverging from a common precursor. oup.comresearchgate.net

This derivative is structurally identical to (2'S)-Deoxymyxol 2'-alpha-L-fucoside in its carotenoid portion (aglycone), but differs in the sugar moiety. oup.comresearchgate.net The fucose sugar attached at the 2'-position is methylated at both the C-2 and C-4 positions. This dimethylated fucoside has been specifically identified in the cyanobacterium Synechocystis sp. PCC 6803. oup.comresearchgate.net The presence of this compound alongside its hydroxylated counterpart, myxol 2'-(2,4-di-O-methyl-α-L-fucoside), in the same organism further highlights the biosynthetic link between deoxymyxol and myxol structures. oup.comoup.com The methylation of the sugar is a subsequent modification and represents a point of structural diversity among cyanobacterial glycosides. oup.com

(2R,3R,2'S)-2-Hydroxymyxol 2'-fucoside represents a further level of structural complexity. nih.gov In addition to the C-3 hydroxyl group characteristic of myxol, this compound possesses a second hydroxyl group at the C-2 position of the β-ring. nih.gov It has been isolated from the terrestrial cyanobacterium Nostoc commune. nih.gov The proposed biosynthetic pathway suggests that 2-hydroxymyxol 2'-fucoside is produced via the hydroxylation of myxol 2'-fucoside. nih.gov This indicates a sequential series of hydroxylation events, starting from a deoxymyxol core, to myxol, and finally to 2-hydroxymyxol derivatives.

Comparison with Other Cyanobacterial Carotenoid Glycosides

Oscillol 2,2'-di(α-L-fucoside) is a symmetrical, acyclic carotenoid diglycoside, which sets it apart from the monocyclic deoxymyxol and myxol derivatives. Instead of a β-ring at one end, oscillol has two identical ψ-end groups, both of which are hydroxylated at the C-2' position and attached to a fucose sugar. This structure is only found in certain cyanobacteria and is biosynthetically distinct from the myxol family, which originates from the cyclization of one end of the lycopene precursor to form a β-ring. nih.gov While both deoxymyxol fucoside and oscillol difucoside are carotenoid glycosides found in cyanobacteria, their core structures (monocyclic vs. acyclic) and the number of sugar moieties are fundamentally different. researchgate.net

Data Tables

Table 1: Structural Comparison of (2'S)-Deoxymyxol 2'-alpha-L-fucoside and its Relatives

Compound Name	Carotenoid Backbone (Aglycone)	Key Structural Features on β-Ring	Sugar Moiety
(2'S)-Deoxymyxol 2'-alpha-L-fucoside	Deoxymyxol	No hydroxyl or keto groups	α-L-fucoside
Myxol 2'-alpha-L-fucoside	Myxol	C-3 Hydroxyl group	α-L-fucoside
4-Ketomyxol 2'-alpha-L-fucoside	4-Ketomyxol	C-4 Keto group	α-L-fucoside
(2'S)-Deoxymyxol 2'-(2,4-di-O-methyl-alpha-L-fucoside)	Deoxymyxol	No hydroxyl or keto groups	2,4-di-O-methyl-α-L-fucoside
2-Hydroxymyxol 2'-Fucoside	2-Hydroxymyxol	C-2 and C-3 Hydroxyl groups	α-L-fucoside
Oscillol 2,2'-di(alpha-L-fucoside)	Oscillol (acyclic)	N/A (acyclic)	Two α-L-fucoside moieties

Distinction from Myxoxanthophylls with Different Glycoside Moieties (e.g., Rhamnosides, Chinovosides)

(2'S)-Deoxymyxol 2'-α-L-fucoside belongs to the myxoxanthophyll class, a group of carotenoid glycosides primarily found in cyanobacteria. wikipedia.orgresearchgate.net A defining characteristic of these molecules is the glycosidic bond at the 2'-hydroxyl group of the myxol aglycone. wikipedia.org The general term "myxoxanthophyll" can be ambiguous because the identity of the sugar attached to the carotenoid core can vary significantly between different cyanobacterial species. oup.comnih.govresearchgate.net Initially, myxoxanthophylls were widely considered to be myxol 2'-rhamnosides. oup.comnih.gov However, subsequent research has revealed a diversity of sugar moieties, including L-fucose and L-chinovose, as well as their methylated derivatives. oup.comoup.com

The primary distinction between (2'S)-Deoxymyxol 2'-α-L-fucoside and other myxoxanthophylls lies in the specific structure of the attached sugar. Fucose, rhamnose, and chinovose are all 6-deoxyhexoses, meaning they are hexose sugars that have had the hydroxyl group at the C6 position replaced by a hydrogen atom. The key difference between them is the stereochemistry of the hydroxyl groups on the pyranose ring.

L-Fucose: In the α-L-fucoside moiety of (2'S)-Deoxymyxol 2'-α-L-fucoside, the sugar is L-fucose. This sugar is structurally analogous to L-galactose.

L-Rhamnose: This was the first sugar identified in myxoxanthophylls and is structurally analogous to L-mannose. oup.com Myxoxanthophylls containing this sugar are termed myxol 2'-rhamnosides.

L-Chinovose: Also known as quinovose, this sugar is the 6-deoxy analogue of L-glucose. Myxoxanthophylls with this sugar are known as myxol 2'-chinovosides.

These structural variations in the glycoside portion of the molecule are significant for the chemical identification and classification of these natural products. Research has identified these different glycosides in various cyanobacteria. For instance, myxol 2'-α-L-fucoside and myxol 2'-α-L-chinovoside have been isolated from Oscillatoria limnetica. oup.comoup.com In contrast, the myxoxanthophyll in Anabaena sp. PCC 7120 was identified as a fucoside, not a rhamnoside. researchgate.net Furthermore, methylated versions of these sugars have also been discovered, such as the 2,4-di-O-methyl-α-L-fucoside found in Synechocystis sp. PCC 6803. oup.comnih.gov

This diversity has led to proposals for a more precise nomenclature system. oup.comnih.govresearchgate.net Instead of the general term "myxoxanthophyll," it is recommended to specify the sugar moiety, for example, myxol 2'-α-L-fucoside or myxol 2'-rhamnoside, to avoid ambiguity. oup.comnih.gov

The table below summarizes the key structural differences between the common glycoside moieties found in myxoxanthophylls.

Glycoside Moiety	Parent Hexose	Key Structural Feature	Example Myxoxanthophyll	Found In (Example Species)
α-L-Fucoside	L-Galactose	6-deoxy-L-galactose	(2'S)-Deoxymyxol 2'-α-L-fucoside	Oscillatoria limnetica oup.comoup.com
α-L-Rhamnoside	L-Mannose	6-deoxy-L-mannose	(3R,2'S)-Myxol 2'-rhamnoside	Phormidium luridum oup.com
α-L-Chinovoside	L-Glucose	6-deoxy-L-glucose	Myxol 2'-α-L-chinovoside	Oscillatoria agardhii oup.com
2,4-di-O-methyl-α-L-fucoside	L-Fucose (methylated)	Fucose with methyl groups at C2 and C4	(3R,2'S)-Myxol 2'-(2,4-di-O-methyl-α-L-fucoside)	Synechocystis sp. PCC 6803 oup.comnih.gov

Genetic and Molecular Biological Studies

Identification and Functional Annotation of Genes Involved in (2'S)-Deoxymyxol 2'-alpha-L-fucoside Biosynthesis

The biosynthesis of (2'S)-Deoxymyxol 2'-alpha-L-fucoside, a type of myxoxanthophyll, from the precursor γ-carotene involves several key enzymatic steps, each catalyzed by a specific gene product. Research in cyanobacteria, such as Anabaena sp. PCC 7120 and Synechococcus sp. PCC 7002, has identified and functionally characterized the genes crucial for this pathway. researchgate.netoup.com

The proposed biosynthetic pathway begins with the modification of the acyclic ψ-end of a carotenoid precursor like γ-carotene. oup.com Two critical genes, cruF and cruG, have been identified as essential for the synthesis of myxol-2' fucoside in Synechococcus sp. strain PCC 7002. nih.gov

cruF : This gene encodes a C-1'-hydroxylase. Its function is to add a hydroxyl group to the 1' position of the ψ-end of the carotenoid precursor. This hydroxylation is a key initial step that commits the substrate to the myxoxanthophyll synthesis branch, distinguishing it from pathways leading to other carotenoids. nih.gov

cruG : This gene encodes a 2'-O-glycosyltransferase. Following the action of CruF, the CruG enzyme transfers a fucose sugar moiety to the 2'-hydroxyl group of the myxol (B1255019) intermediate. nih.gov

wcaG : This gene encodes a GDP-L-fucose synthase. This enzyme is responsible for producing the activated sugar donor, GDP-L-fucose, which is required by the glycosyltransferase (CruG) to fucosylate the myxol backbone. researchgate.net The availability of this substrate is therefore essential for the final glycosylation step.

crtR / β-carotene hydroxylase : While not directly involved in the fucosylation, this gene is involved in modifying the β-ring of the carotenoid. In the context of deoxymyxol (B1256725) fucoside, its absence prevents the hydroxylation that would otherwise lead to myxol, resulting in the accumulation of the "deoxy" form. oup.com

Functional annotation of these genes clarifies their specific roles in the multistep process of converting a general carotenoid precursor into the specialized glycoside, (2'S)-Deoxymyxol 2'-alpha-L-fucoside.

Table 1: Genes and Enzymes in (2'S)-Deoxymyxol 2'-alpha-L-fucoside Biosynthesis

Gene	Enzyme Name	Function
cruF	Carotenoid C-1'-hydroxylase	Hydroxylates the 1' position of the carotenoid's ψ-end. nih.gov
cruG	Carotenoid 2'-O-glycosyltransferase	Transfers a fucose moiety to the 2'-hydroxyl group of myxol. nih.gov
wcaG	GDP-L-fucose synthase	Synthesizes the activated sugar donor GDP-L-fucose. researchgate.net
crtR	β-carotene hydroxylase	Involved in hydroxylation of the β-ring; its absence leads to the "deoxy" form. oup.com

Mutational Analysis and Genetic Engineering of Carotenoid Pathways

Mutational analysis has been a powerful tool for confirming gene function and understanding the metabolic flux within carotenoid pathways. By creating targeted deletion mutants for specific genes, researchers can observe the resulting changes in the carotenoid profile, thereby deducing the role of the disabled gene.

A key example is the study of a crtR deletion mutant in the cyanobacterium Synechocystis sp. PCC 6803. The crtR gene encodes β-carotene hydroxylase, which converts β-carotene to zeaxanthin (B1683548) and is also responsible for the hydroxylation step that converts deoxymyxol to myxol. In the wild-type organism, myxol 2'-dimethyl-fucoside is a major carotenoid. However, in the crtR mutant, this compound disappears entirely, and (2'S)-Deoxymyxol 2'-dimethyl-fucoside appears as a major carotenoid, accounting for 41% of the total. oup.com This provides direct evidence that CrtR is responsible for the final hydroxylation and that its absence leads to the accumulation of the deoxymyxol precursor.

Similarly, the deletion of wcaG, the GDP-fucose synthase, in Anabaena sp. PCC 7120 was shown to block the synthesis of myxol 2'-fucoside. researchgate.net This is because the cell can no longer produce the necessary GDP-fucose sugar donor required for the fucosylation step, demonstrating that both the carotenoid backbone and the sugar moiety pathways are essential.

These findings from mutational analysis open avenues for the genetic engineering of microorganisms to produce specific carotenoids. frontiersin.org By manipulating the expression of these key genes, it is possible to control the output of the carotenoid pathway. For instance, overexpressing genes in the central isoprenoid pathway can increase the availability of precursors for all carotenoids. mdpi.com Conversely, targeted gene knockouts, like that of crtR, can be used to specifically channel metabolic flow towards the production of deoxymyxol derivatives. oup.comfrontiersin.org This "push-pull-block" strategy is a fundamental approach in metabolic engineering for enhancing the production of desired compounds. nih.gov

Table 2: Impact of Gene Deletions on Myxoxanthophyll Production

Organism	Deleted Gene	Phenotype / Effect on Carotenoid Profile	Reference
Synechocystis sp. PCC 6803	crtR	Disappearance of myxol 2'-dimethyl-fucoside; accumulation of deoxymyxol 2'-dimethyl-fucoside.	oup.com
Anabaena sp. PCC 7120	wcaG	Blocks the synthesis of myxol 2'-fucoside due to lack of GDP-fucose.	researchgate.net
Synechococcus sp. PCC 7002	cruG	Absence of myxol-2' fucoside; accumulation of the precursors plectaniaxanthin and myxol.	nih.gov

Transcriptomic and Proteomic Investigations of Carotenoid Metabolism

Transcriptomics (the study of the complete set of RNA transcripts) and proteomics (the study of the complete set of proteins) provide a system-wide view of how carotenoid metabolism is regulated. These approaches allow scientists to identify which genes are actively expressed and which proteins are abundant under specific conditions, offering insights into the regulatory networks that control the biosynthesis of compounds like (2'S)-Deoxymyxol 2'-alpha-L-fucoside. frontiersin.org

Transcriptomic analyses in various plants and microorganisms have identified numerous differentially expressed genes (DEGs) related to carotenoid metabolism during processes like fruit ripening or in response to environmental stress. nih.govnih.gov For example, studies in tomato and melon have shown that the expression levels of key pathway genes—such as phytoene synthase (PSY), phytoene desaturase (PDS), and lycopene cyclases (LCY)—are highly correlated with the accumulation of specific carotenoids. nih.govmdpi.com While not specific to deoxymyxol fucoside, these studies establish a methodology for identifying regulatory hotspots in any carotenoid pathway. Applying these techniques to cyanobacteria could reveal how the expression of cruF, cruG, and wcaG is coordinated and regulated.

Proteomic studies complement transcriptomics by confirming that the expressed genes are translated into functional proteins. nih.gov Tandem mass tag (TMT) analysis and other quantitative proteomics techniques can measure the abundance of enzymes involved in the carotenoid pathway. nih.gov Such analyses have identified that proteins like phytoene synthase often serve as pivotal points in the biosynthetic network. nih.gov Integrating proteomic data with metabolomic data (the study of metabolites) can further clarify how changes in enzyme levels directly impact the concentration of carotenoid intermediates and final products. frontiersin.org These "omics" approaches provide a comprehensive picture of the molecular machinery and metabolic fluxes that lead to the synthesis and accumulation of specific carotenoids. frontiersin.orgnih.gov

Advanced Research Perspectives

Chemoenzymatic Synthesis and Semi-synthesis Approaches to (2'S)-Deoxymyxol 2'-alpha-L-fucoside and Analogues

The complex structure of (2'S)-Deoxymyxol 2'-alpha-L-fucoside, featuring a polyene carotenoid aglycone linked to a fucose sugar, presents significant challenges for total chemical synthesis. Consequently, researchers are increasingly exploring chemoenzymatic and semi-synthetic strategies that combine the precision of enzymatic reactions with the versatility of chemical synthesis. These approaches offer a more efficient route to obtaining the target molecule and its analogues for further study.

A plausible chemoenzymatic strategy involves a two-stage process. The first stage focuses on the synthesis of the deoxymyxol (B1256725) aglycone. This could potentially be achieved through microbial fermentation using engineered organisms that accumulate carotenoid precursors like lycopene, followed by chemical or enzymatic modifications to yield deoxymyxol. The second stage is the specific glycosylation of the deoxymyxol aglycone. This step can be accomplished using fucosyltransferases, enzymes that catalyze the transfer of a fucose moiety from a donor substrate, such as Guanosine diphosphate-L-fucose (GDP-L-fucose), to the hydroxyl group of the aglycone. whiterose.ac.ukresearchgate.netrsc.org The bifunctional enzyme L-fucokinase/GDP-fucose pyrophosphorylase (FKP) is instrumental in generating the necessary GDP-L-fucose donor. researchgate.net

Semi-synthesis offers an alternative route, starting with the isolation of a related, more abundant natural carotenoid. This precursor can then be chemically modified to create the deoxymyxol backbone. The final fucosylation step would again be accomplished enzymatically to ensure the correct stereochemistry of the glycosidic bond (α-linkage). The use of specific fucosyltransferases, such as α-1,2 or α-1,3 fucosyltransferases, allows for precise control over the linkage of the fucose sugar to the carotenoid. whiterose.ac.ukrsc.org

These hybrid approaches are not only valuable for producing (2'S)-Deoxymyxol 2'-alpha-L-fucoside itself but also for generating a library of analogues with modified aglycones or sugar moieties. These analogues are crucial tools for structure-activity relationship studies and for probing the biological functions of these complex natural products.

Computational Modeling and Simulations of Biosynthetic Enzymes and Pathways

Computational modeling and molecular simulations have become indispensable tools for investigating the intricate machinery of carotenoid biosynthesis. nih.gov These methods provide insights into the structure, function, and interaction of the enzymes responsible for producing compounds like (2'S)-Deoxymyxol 2'-alpha-L-fucoside, where experimental data is often limited.

Homology modeling can be used to generate three-dimensional structures of key biosynthetic enzymes, such as carotenoid hydroxylases and glycosyltransferases, based on the known structures of related proteins. These models serve as a foundation for more advanced computational studies. For example, molecular dynamics simulations can be performed to study the enzyme-substrate interactions and the catalytic mechanism at an atomic level. nih.gov Such simulations can help to understand how a carotenoid like deoxymyxol is positioned within the active site of a glycosyltransferase for the specific attachment of the L-fucose sugar.

These computational approaches are also valuable for studying the broader organization of the carotenoid biosynthetic pathway. There is growing evidence that the enzymes involved in carotenoid synthesis form multi-enzyme complexes, or "metabolons," which can enhance pathway efficiency through substrate channeling. nih.gov Computational modeling can help to predict the protein-protein interactions that lead to the formation of these complexes and to visualize their three-dimensional architecture within the cell. nih.gov By integrating various layers of data, these models can provide a more holistic view of how metabolic flux through the pathway is regulated to produce specific carotenoid glycosides.

Challenges in the Full Elucidation of Carotenoid Glycoside Biosynthesis

Despite advances in analytical and molecular biology techniques, the complete elucidation of carotenoid glycoside biosynthetic pathways, including that of (2'S)-Deoxymyxol 2'-alpha-L-fucoside, remains a significant challenge. Several factors contribute to this complexity.

One major hurdle is the identification and characterization of all the enzymes involved. While the core carotenoid pathway is relatively well understood, the specific enzymes responsible for the later tailoring steps, such as hydroxylation and glycosylation, are often less characterized. researchgate.net For instance, identifying the specific glycosyltransferase that attaches fucose to deoxymyxol requires extensive gene screening and functional characterization.

The regulation of the carotenoid biosynthetic pathway is another area of complexity. The expression and activity of the biosynthetic genes are tightly controlled by various developmental and environmental cues. nih.govmdpi.com Understanding this regulatory network is crucial for a complete picture of how the production of specific carotenoid glycosides is controlled. The pathway is also subject to feedback and feedforward regulation, which adds another layer of complexity to its study. nih.gov

Furthermore, the membrane-associated nature of many carotenoid biosynthetic enzymes poses a significant challenge for their isolation and in vitro characterization. nih.gov These enzymes are often part of larger protein complexes, and their activity may depend on the specific lipid environment of the membrane. nih.gov This makes it difficult to reconstitute the pathway in vitro and to study the function of individual enzymes in isolation.

Finally, the sheer diversity of carotenoid structures found in nature presents a challenge. Many organisms produce a complex mixture of different carotenoids and their glycosylated forms, which can be difficult to separate and identify. This chemical complexity often mirrors an underlying genetic complexity, with gene duplications and divergent evolution of biosynthetic enzymes contributing to the vast array of carotenoid structures. mdpi.com

Q & A

Q. What are the key structural features of (2'S)-Deoxymyxol 2'-alpha-L-fucoside, and how do they influence its physicochemical properties?

The compound is a glycosylated carotenoid with a fucose moiety (6-deoxy-α-L-galactopyranose) linked to a deoxymyxol backbone. Key structural attributes include:

• Fucose group : Enhances solubility in aqueous environments compared to non-glycosylated carotenoids like myxol .
• Polyene chain : 11 conjugated double bonds, contributing to antioxidant activity via radical scavenging .
• Stereochemistry : The (2'S) configuration and α-L-glycosidic linkage are critical for enzyme recognition (e.g., alpha-L-fucosidase-mediated hydrolysis) . Methodological Insight: Use HR-LCMS (as in Figure S9, ) and 2D/3D NMR to resolve stereochemistry and confirm glycosidic linkages .

Q. What enzymatic methods are used to synthesize (2'S)-Deoxymyxol 2'-alpha-L-fucoside in vitro?

Synthesis typically involves:

• Fucosyltransferases : Cyanobacterial enzymes (e.g., from Anabaena sp.) catalyze fucose transfer to deoxymyxol .
• Beta-carotene hydroxylase : Converts β-carotene to deoxymyxol precursors .
• Optimization : Reaction conditions (pH 7.5–8.5, 25–30°C) and cofactors (NADPH for hydroxylases) are critical for yield . Data Contradiction: Chemical glycosylation may produce non-native stereoisomers; enzymatic routes are preferred for biological relevance .

Q. How can researchers validate the antioxidant activity of this compound?

Standard assays include:

• DPPH/ABTS radical scavenging : Measure absorbance decay at 517 nm (DPPH) or 734 nm (ABTS) .
• Lipid peroxidation assays : Quantify malondialdehyde (MDA) in membrane models .
• Cell-based assays : Use oxidative stress markers (e.g., ROS-sensitive dyes) in cyanobacterial or mammalian cell lines .

Advanced Research Questions

Q. How does the enzymatic conversion of (2'S)-Deoxymyxol 2'-alpha-L-fucoside to myxol derivatives occur, and what tools are used to study it?

The reaction (R07554 ) involves:

• Beta-carotene hydroxylase : Introduces a hydroxyl group at C3 of deoxymyxol, forming myxol 2'-dimethyl-fucoside .
• Kinetic analysis : Use stopped-flow spectroscopy to monitor intermediate formation .
• Structural tools : Cryo-EM or X-ray crystallography to resolve enzyme-substrate interactions . Data Gap: Full biosynthetic pathway remains uncharacterized; homology modeling of cyanobacterial enzymes is recommended .

Q. What computational strategies are effective for modeling the interactions of (2'S)-Deoxymyxol 2'-alpha-L-fucoside with biological targets?

• Molecular docking : Use AutoDock Vina with alpha-L-fucosidase (PDB ID: 5XXY) to predict binding affinities .
• MD simulations : GROMACS or AMBER for assessing stability of glycosidic bonds in lipid bilayers .
• QSAR models : Correlate polyene chain length with antioxidant efficacy using datasets from .

Q. How can researchers resolve discrepancies in structural assignments of related carotenoid glycosides?

• Comparative analytics : Contrast HR-LCMS/MS fragmentation patterns (e.g., m/z 743.08 for deoxymyxol vs. 715.03 for myxol derivatives) .
• Isotopic labeling : Use $^{13}\text{C}$-fucose to track glycosylation sites via NMR .
• Literature cross-check : Earlier misassignment of myxoxanthophyll as rhamnoside was corrected via 2D NMR and enzymatic hydrolysis .

Q. What experimental designs are optimal for studying the compound’s role in cyanobacterial photoprotection?

• Knockout mutants : Delete beta-carotene hydroxylase genes in Synechocystis sp. PCC 6803 to assess pigment-deficient phenotypes .
• Light stress assays : Expose cultures to high-intensity light (≥1000 μmol photons/m²/s) and quantify ROS levels .
• Metabolomics : Use untargeted LC-MS to track deoxymyxol derivatives under stress .

Methodological Resources

• Structural data : SDF/MOL files () for computational studies.
• Enzyme databases : BRENDA for kinetic parameters of alpha-L-fucosidases .
• Spectral libraries : MassBank entries for HR-LCMS validation .